benzyl(2,2-difluoroethyl)methylamine

• IUPAC Name: N-benzyl-2,2-difluoro-N-methylethanamine
• InChI: InChI=1S/C10H13F2N/c1-13(8-10(11)12)7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
• InChI Key: HZWYNHYVTKOOIH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC(F)F
• Molecular Formula: C10H13F2N
• DSSTOX Substance ID: DTXSID70707554
• Molecular Weight: 185.21 g/mol
• CAS RN: 747379-26-6

Description

Benzyl(2,2-difluoroethyl)methylamine (BDFEMA) is a fluorinated amine compound widely used in scientific research as a reagent, catalyst, and solvent. It has a unique combination of properties that make it suitable for a variety of applications. BDFEMA is a colorless liquid at room temperature and is relatively non-toxic, making it a safe and effective choice for many laboratory experiments. Additionally, its low boiling point and low vapor pressure make it a convenient choice for many procedures.

Mechanism of Action

The mechanism of action of benzyl(2,2-difluoroethyl)methylamine is not fully understood. However, it is believed to act as an acid-base catalyst, promoting the formation of amides and esters from carboxylic acids and amines. Additionally, it is thought to act as a Lewis acid, promoting the formation of carbon-carbon bonds in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of benzyl(2,2-difluoroethyl)methylamine are not well understood. However, it is believed to be relatively non-toxic, with an LD50 of >5000mg/kg in mice. Additionally, it is not believed to be carcinogenic or genotoxic.

Advantages and Limitations for Lab Experiments

Benzyl(2,2-difluoroethyl)methylamine has several advantages for lab experiments. It is relatively non-toxic and has a low boiling point and low vapor pressure, making it safe and easy to use. Additionally, it is a versatile reagent that can be used in a variety of reactions. However, it is relatively expensive and can be difficult to obtain in large quantities.

Future Directions

The future of benzyl(2,2-difluoroethyl)methylamine in scientific research is promising. Its unique combination of properties makes it suitable for a variety of applications, including the synthesis of pharmaceuticals, polymers, and other materials. Additionally, its low toxicity and low boiling point make it a safe and convenient choice for many laboratory experiments. Further research is needed to better understand the biochemical and physiological effects of benzyl(2,2-difluoroethyl)methylamine, as well as to identify potential new applications for this versatile compound.

Synthesis Methods

Benzyl(2,2-difluoroethyl)methylamine can be synthesized from the reaction of difluoroacetic acid and benzyl amine in the presence of a base. The reaction is typically conducted in an aqueous solution at temperatures between 25-50°C. The base used in the reaction can vary, but common choices include sodium hydroxide, potassium hydroxide, or sodium carbonate. The reaction proceeds in two steps, first forming an amide intermediate which then undergoes an intramolecular cyclization to form benzyl(2,2-difluoroethyl)methylamine.

Scientific Research Applications

Benzyl(2,2-difluoroethyl)methylamine has a wide range of applications in scientific research. It has been used to catalyze reactions such as the hydrolysis of esters and amides, as well as the synthesis of polymers. Additionally, it has been used as a reagent in the synthesis of pharmaceuticals and other compounds. It is also used as a solvent in a variety of reactions, including the synthesis of polymers and other materials.